Cas no 54845-34-0 (2-Isopentyl-5-propylthiophene)

• Product Name: 2-Isopentyl-5-propylthiophene
• CAS No: 54845-34-0
• MF: C₁₂H₂₀S
• MW: 196.352202415466
• CID: 2186307
• Update Time: 2023-08-05

2-Isopentyl-5-propylthiophene Chemical and Physical Properties

Names and Identifiers

• 2-Isopentyl-5-propylthiophene
• Thiophene, 2-(3-methylbutyl)-5-propyl-
• 2-Isopentyl-5-propylthiophene #
• AEAISDGNZHADFV-UHFFFAOYSA-N

• Inchi： 1S/C12H20S/c1-4-5-11-8-9-12(13-11)7-6-10(2)3/h8-10H,4-7H2,1-3H3
• InChI Key： AEAISDGNZHADFV-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1CCC(C)C)CCC

Computed Properties

• Exact Mass: 196.129
• Monoisotopic Mass: 196.129
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.2